Cas no 59576-39-5 (2-(5-ethylpyridin-2-yl)-1-phenylethanone)

• Product Name: 2-(5-ethylpyridin-2-yl)-1-phenylethanone
• CAS No: 59576-39-5
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 1619124
• PubChem ID: 255096
• Update Time: 2025-04-21

2-(5-ethylpyridin-2-yl)-1-phenylethanone Chemical and Physical Properties

Names and Identifiers

• 2-(5-ethylpyridin-2-yl)-1-phenylethanone
• AC1Q5F3Y
• 2-(5-Aethyl-[2]pyridyl)-1-phenyl-aethanon
• AC1L5RNT
• AG-J-62607
• 2-(5-ethyl-[2]pyridyl)-1-phenyl-ethanone
• NSC80333
• CTK5B0157
• AR-1C8170
• AC1Q5F3Y; 2-(5-Aethyl-[2]pyridyl)-1-phenyl-aethanon; AC1L5RNT; AG-J-62607; 2-(5-ethyl-[2]pyridyl)-1-phenyl-ethanone; NSC80333; CTK5B0157; AR-1C8170;
• AKOS018303507
• DTXSID70292096
• NSC-80333
• 59576-39-5

• Inchi： 1S/C15H15NO/c1-2-12-8-9-14(16-11-12)10-15(17)13-6-4-3-5-7-13/h3-9,11H,2,10H2,1H3
• InChI Key： JPVMFUBICIHAON-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CC1C=CC(=CN=1)CC

Computed Properties

• Exact Mass: 225.11500
• Monoisotopic Mass: 225.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96000
• LogP: 3.06940